Cas no 2137586-77-5 (1-(pyridazin-3-yl)-1H-pyrazol-3-ol)

1-(Pyridazin-3-yl)-1H-pyrazol-3-ol is a heterocyclic compound featuring a pyridazine core linked to a pyrazole moiety via a nitrogen atom. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of both pyridazine and pyrazole rings enhances its potential as a ligand or scaffold in medicinal chemistry, particularly for targeting enzymes or receptors. Its hydroxyl group at the 3-position of the pyrazole ring offers a reactive site for further functionalization, enabling diverse derivatization strategies. The compound’s stability and synthetic versatility make it suitable for applications in drug discovery and material science.

1-(pyridazin-3-yl)-1H-pyrazol-3-ol structure

2137586-77-5 structure

Product Name:1-(pyridazin-3-yl)-1H-pyrazol-3-ol

CAS No:2137586-77-5

MF:C₇H₆N₄O

MW:162.148740291595

CID:5799856

PubChem ID:165481433

Update Time:2025-05-25

1-(pyridazin-3-yl)-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

- 1-(pyridazin-3-yl)-1H-pyrazol-3-ol
- EN300-1105295
- 2137586-77-5
- Inchi： 1S/C7H6N4O/c12-7-3-5-11(10-7)6-2-1-4-8-9-6/h1-5H,(H,10,12)
- InChI Key： RIVRNFJPJMWXDG-UHFFFAOYSA-N
- SMILES： O=C1C=CN(C2=CC=CN=N2)N1

Computed Properties

Exact Mass: 162.05416083g/mol
Monoisotopic Mass: 162.05416083g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 58.1Å²

1-(pyridazin-3-yl)-1H-pyrazol-3-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1105295-0.05g	1-(pyridazin-3-yl)-1H-pyrazol-3-ol	2137586-77-5	95%	0.05g	$624.0	2023-10-27
Enamine	EN300-1105295-0.1g	1-(pyridazin-3-yl)-1H-pyrazol-3-ol	2137586-77-5	95%	0.1g	$653.0	2023-10-27
Enamine	EN300-1105295-0.25g	1-(pyridazin-3-yl)-1H-pyrazol-3-ol	2137586-77-5	95%	0.25g	$683.0	2023-10-27
Enamine	EN300-1105295-0.5g	1-(pyridazin-3-yl)-1H-pyrazol-3-ol	2137586-77-5	95%	0.5g	$713.0	2023-10-27
Enamine	EN300-1105295-1.0g	1-(pyridazin-3-yl)-1H-pyrazol-3-ol	2137586-77-5		1g	$743.0	2023-06-10
Enamine	EN300-1105295-2.5g	1-(pyridazin-3-yl)-1H-pyrazol-3-ol	2137586-77-5	95%	2.5g	$1454.0	2023-10-27
Enamine	EN300-1105295-5.0g	1-(pyridazin-3-yl)-1H-pyrazol-3-ol	2137586-77-5		5g	$2152.0	2023-06-10
Enamine	EN300-1105295-10.0g	1-(pyridazin-3-yl)-1H-pyrazol-3-ol	2137586-77-5		10g	$3191.0	2023-06-10
Enamine	EN300-1105295-1g	1-(pyridazin-3-yl)-1H-pyrazol-3-ol	2137586-77-5	95%	1g	$743.0	2023-10-27
Enamine	EN300-1105295-5g	1-(pyridazin-3-yl)-1H-pyrazol-3-ol	2137586-77-5	95%	5g	$2152.0	2023-10-27

1-(pyridazin-3-yl)-1H-pyrazol-3-ol Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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3. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

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4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Distinction of trans–cis photoisomers with comparable optical properties in multiple-state photochromic systems – examining a molecule with three azobenzenes via in situ irradiation NMR spectroscopy†

Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509

Additional information on 1-(pyridazin-3-yl)-1H-pyrazol-3-ol

1-(Pyridazin-3-yl)-1H-Pyrazol-3-Ol: A Comprehensive Overview

The compound 1-(pyridazin-3-yl)-1H-pyrazol-3-ol (CAS No. 2137586-77-5) is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as pyridazine-substituted pyrazole derivative, exhibits a unique combination of structural features that make it a promising candidate for various applications, particularly in drug discovery and material science. Recent studies have highlighted its potential as a biologically active molecule, with implications in the development of novel therapeutic agents.

The synthesis of 1-(pyridazin-3-yl)-1H-pyrazol-3-ol involves a multi-step process that typically begins with the preparation of pyridazine derivatives. Researchers have employed various methodologies, including condensation reactions and cyclization processes, to achieve the desired product. One notable approach involves the reaction of pyridazine with hydroxylamine derivatives under specific conditions, leading to the formation of the pyrazole ring. This synthesis pathway has been optimized in recent studies to enhance yield and purity, making it more accessible for large-scale production.

One of the most intriguing aspects of 1-(pyridazin-3-yl)-1H-pyrazol-3-ol is its biological activity. Preclinical studies have demonstrated its potential as an antitumor agent, with selective cytotoxicity against various cancer cell lines. The compound has shown remarkable efficacy in inhibiting the proliferation of human breast cancer cells, suggesting its role in targeting specific signaling pathways involved in cancer progression. Furthermore, recent research has explored its antimicrobial properties, particularly against gram-positive bacteria, making it a potential candidate for developing new antibiotics.

The structural versatility of 1-(pyridazin-3-yl)-1H-pyrazol-3-ol allows for further functionalization, enabling researchers to design derivatives with enhanced pharmacokinetic properties. For instance, modifications to the pyridazine ring have been shown to improve solubility and bioavailability, which are critical factors in drug development. These findings underscore the importance of this compound as a scaffold for designing novel therapeutic agents.

From an environmental perspective, the degradation pathways of 1-(pyridazin-3-yl)-1H-pyrazol-3 ol have been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes rapid biodegradation, minimizing its environmental footprint. This attribute is particularly important for industries seeking sustainable chemical solutions.

In conclusion, 1-(pyridazin - 3 - yl) - 1 H - pyrazole - 3 - ol (CAS No. 2137586 - 77 - 5) represents a significant advancement in heterocyclic chemistry. Its unique properties, coupled with recent breakthroughs in synthesis and biological applications, position it as a key player in the development of innovative medicines and materials. As research continues to unravel its full potential, this compound is poised to make a lasting impact across multiple scientific disciplines.